Cas no 294661-61-3 (3-(4-Phenoxybenzenesulfonamido)propanoic acid)

• Product Name: 3-(4-Phenoxybenzenesulfonamido)propanoic acid
• CAS No: 294661-61-3
• MF: C₁₅H₁₅NO₅S
• MW: 321.348303079605
• CID: 239113
• Update Time: 2023-08-03

3-(4-Phenoxybenzenesulfonamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• b-Alanine,N-[(4-phenoxyphenyl)sulfonyl]-
• N-[(4-Phenoxyphenyl)sulfonyl]-β-alanine
• SMR000077634
• N-[(4-phenoxyphenyl)sulfonyl]-beta-alanine
• MLS000064776
• HMS2436N19
• 3-(4-phenoxyphenylsulfonamido)propanoic acid
• VU0188263-5
• 3-(4-phenoxybenzenesulfonamido)propanoic acid
• Z275023548
• 3-(4-Phenoxybenzenesulfonamido)propanoic acid

• Inchi： 1S/C15H15NO5S/c17-15(18)10-11-16-22(19,20)14-8-6-13(7-9-14)21-12-4-2-1-3-5-12/h1-9,16H,10-11H2,(H,17,18)
• InChI Key： NFWALENORDGHOL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC1C=CC=CC=1)(NCCC(=O)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 445
• XLogP3: 1.9
• Topological Polar Surface Area: 101

Experimental Properties

• Density: 1.348
• Boiling Point: 520.2 °C at 760 mmHg
• Flash Point: 268.4 °C